6-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, “6-Bromoflavone” can be prepared from flavanone, via bromination. It can also be synthesized from 2′-hydroxychalcone dibromide .Molecular Structure Analysis
The molecular structure of similar compounds has been reported. For example, the InChI code for “7-bromo-3,4-dihydro-1H-2-benzopyran-1-one” is1S/C9H7BrO2/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-2,5H,3-4H2 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione involves the condensation of 2-hydroxyacetophenone with malonic acid followed by bromination and cyclization.", "Starting Materials": [ "2-hydroxyacetophenone", "malonic acid", "bromine", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Condensation of 2-hydroxyacetophenone with malonic acid in the presence of sulfuric acid to form 3-(2-hydroxyphenyl)-3-oxopropanoic acid.", "Step 2: Esterification of 3-(2-hydroxyphenyl)-3-oxopropanoic acid with acetic anhydride in the presence of sodium acetate to form ethyl 3-(2-hydroxyphenyl)-3-oxopropanoate.", "Step 3: Bromination of ethyl 3-(2-hydroxyphenyl)-3-oxopropanoate with bromine in acetic acid to form ethyl 3-(2-bromo-2-hydroxyphenyl)-3-oxopropanoate.", "Step 4: Cyclization of ethyl 3-(2-bromo-2-hydroxyphenyl)-3-oxopropanoate with sodium acetate in water to form 6-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione." ] } | |
CAS RN |
1070292-82-8 |
Product Name |
6-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
Molecular Formula |
C9H5BrO3 |
Molecular Weight |
241 |
Purity |
95 |
Origin of Product |
United States |
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